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Compound of Interest

Compound Name: 1-(Piperidin-2-ylmethyl)piperidine

Cat. No.: B1266814 Get Quote

Executive Summary
This document provides a technical overview of the anticipated solubility characteristics of 1-
(Piperidin-2-ylmethyl)piperidine in common organic solvents. Due to a lack of publicly

available quantitative solubility data for this specific molecule, this guide synthesizes

information based on its predicted physicochemical properties and the known solubility of its

parent heterocycle, piperidine. Furthermore, a detailed, generalized experimental protocol is

provided to enable researchers to determine precise quantitative solubility data. This guide is

intended to support professionals in drug development and chemical research in handling and

formulating 1-(Piperidin-2-ylmethyl)piperidine.

Physicochemical Properties
Understanding the fundamental physicochemical properties of a compound is critical for

predicting its solubility behavior. Key properties for 1-(Piperidin-2-ylmethyl)piperidine are

summarized below.
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Property Value Source

Molecular Formula C₁₁H₂₂N₂ [1][2]

Molecular Weight 182.31 g/mol [1][3]

Appearance Colorless Liquid (Predicted) Inferred from Piperidine[4][5]

Boiling Point 259.6°C at 760 mmHg [1][2]

Density 0.941 g/cm³ [1][2]

Predicted LogP 1.94 [1]

pKa (Conjugate Acid)
~11.2 (Estimated from

Piperidine)
[4][6]

Note: LogP is the logarithm of the octanol/water partition coefficient, indicating a moderate

lipophilicity.

Predicted Solubility Profile
Direct quantitative solubility data for 1-(Piperidin-2-ylmethyl)piperidine is not readily available

in scientific literature. However, a robust qualitative profile can be inferred from the behavior of

piperidine and similar aliphatic amines.

Qualitative Solubility: Piperidine, the core structural motif, is miscible with water and shows high

solubility in a wide range of organic solvents, including alcohols, ethers, and chloroform.[6][7] It

exhibits limited solubility only in very nonpolar solvents such as hexane.[7] As 1-(Piperidin-2-
ylmethyl)piperidine is a larger, more lipophilic derivative (Predicted LogP of 1.94 vs. 0.61 for

piperidine), its aqueous solubility is expected to be lower than that of piperidine, but it should

retain high solubility in most organic solvents.
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Solvent Class
Representative
Solvents

Predicted Solubility Rationale

Protic Polar
Ethanol, Methanol,

Isopropanol
High to Miscible

The molecule's two

amine nitrogens can

act as hydrogen bond

acceptors.

Aprotic Polar
Acetone, Acetonitrile,

DMSO, THF
High

Favorable dipole-

dipole interactions are

expected.

Halogenated
Dichloromethane,

Chloroform
High

Good miscibility is

expected due to the

compound's overall

polarity and size.[6][7]

Aromatic Toluene, Benzene Moderate to High

The aliphatic structure

suggests good

compatibility with

nonpolar aromatic

rings.

Nonpolar Hexane, Heptane Low to Moderate

Increased lipophilicity

compared to

piperidine may slightly

improve solubility over

the parent

compound's limited

solubility.[7]

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the equilibrium solubility of 1-(Piperidin-
2-ylmethyl)piperidine in an organic solvent at a specified temperature (e.g., 25 °C). This

method is based on the standard shake-flask technique.

4.1 Materials and Equipment
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1-(Piperidin-2-ylmethyl)piperidine (analyte)

Selected organic solvents (analytical grade or higher)

Analytical balance (± 0.1 mg)

Scintillation vials or glass test tubes with screw caps

Constant temperature shaker or orbital incubator

Syringe filters (0.22 µm, solvent-compatible, e.g., PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, GC-MS)

4.2 Procedure

Preparation: Add an excess amount of 1-(Piperidin-2-ylmethyl)piperidine to a vial. The

goal is to have undissolved solid/liquid remaining after equilibrium is reached.

Solvent Addition: Add a precise volume (e.g., 2.0 mL) of the desired organic solvent to the

vial.

Equilibration: Seal the vials tightly and place them in a constant temperature shaker set to 25

°C. Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium

is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature for at least 2 hours to let undissolved material settle.

Sample Collection: Carefully withdraw a supernatant aliquot using a syringe. Immediately

pass the aliquot through a syringe filter into a clean vial to remove all undissolved particles.

Dilution: Accurately dilute the filtered saturate solution with the appropriate solvent to a

concentration suitable for the chosen analytical method.
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Quantification: Analyze the diluted sample using a pre-calibrated HPLC or GC method to

determine the concentration of the dissolved analyte.

Calculation: Calculate the solubility using the measured concentration and the dilution factor.

Express the result in units such as mg/mL or mol/L.

Visualizations
The following diagrams illustrate key workflows relevant to the analysis of this compound.

Phase 1: Preparation

Phase 2: Experimentation

Phase 3: Analysis & Reporting

Obtain Compound
(1-(Piperidin-2-ylmethyl)piperidine)
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Quantify Concentration
(e.g., HPLC, GC)
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Click to download full resolution via product page

Caption: Workflow for Determining Equilibrium Solubility.
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Caption: Logical Flow for Initial Formulation Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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